Cas no 1196155-01-7 (ethyl 2-(5-fluoro-1,3-benzoxazol-2-yl)acetate)

ethyl 2-(5-fluoro-1,3-benzoxazol-2-yl)acetate structure
1196155-01-7 structure
Product Name:ethyl 2-(5-fluoro-1,3-benzoxazol-2-yl)acetate
CAS No:1196155-01-7
MF:C11H10FNO3
MW:223.200406551361
CID:2616665
PubChem ID:72210878
Update Time:2025-04-21

ethyl 2-(5-fluoro-1,3-benzoxazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(5-fluoro-1,3-benzoxazol-2-yl)acetate
    • 1196155-01-7
    • ETHYL 2-(5-FLUOROBENZO[D]OXAZOL-2-YL)ACETATE
    • AB55380
    • Inchi: 1S/C11H10FNO3/c1-2-15-11(14)6-10-13-8-5-7(12)3-4-9(8)16-10/h3-5H,2,6H2,1H3
    • InChI Key: NTOFQBPRNKDSTC-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)N=C(CC(=O)OCC)O2

Computed Properties

  • Exact Mass: 223.06447134Da
  • Monoisotopic Mass: 223.06447134Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3Ų
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